Cas no 944897-84-1 (5-tert-butyl-1,3,4-oxadiazole-2-carbaldehyde)

5-tert-butyl-1,3,4-oxadiazole-2-carbaldehyde structure
944897-84-1 structure
Product Name:5-tert-butyl-1,3,4-oxadiazole-2-carbaldehyde
CAS No:944897-84-1
MF:C7H10N2O2
MW:154.17
CID:5113757
PubChem ID:19841630
Update Time:2024-03-01

5-tert-butyl-1,3,4-oxadiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-tert-butyl-1,3,4-oxadiazole-2-carbaldehyde
    • 5-tert-Butyl-[1,3,4]oxadiazole-2-carbaldehyde
    • MDL: MFCD10696514
    • Inchi: 1S/C7H10N2O2/c1-7(2,3)6-9-8-5(4-10)11-6/h4H,1-3H3
    • InChI Key: ZDZYEXPSLPDMOZ-UHFFFAOYSA-N
    • SMILES: O1C(C(C)(C)C)=NN=C1C=O

Computed Properties

  • Exact Mass: 154.074227566g/mol
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 56Ų
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